Cas no 926038-04-2 (4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester)

4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester structure
926038-04-2 structure
Product name:4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester
CAS No:926038-04-2
MF:C18H17N5O2
MW:335.359883069992
CID:5689364
PubChem ID:68612539

4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • SB18183
    • SCHEMBL3359726
    • Ethyl 4-methyl-3-((4-(pyrazin-2-yl)pyrimidin-2-yl)amino)benzoate
    • 926038-04-2
    • RDHKUBKYWMBRCJ-UHFFFAOYSA-N
    • ethyl 4-methyl-3-{[4-(pyrazin-2-yl)pyrimidin-2-yl]amino}benzoate
    • 4-methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester
    • 4-methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)benzoic acid ethyl ester
    • ethyl 4-methyl-3-[(4-pyrazin-2-ylpyrimidin-2-yl)amino]benzoate
    • 4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester
    • Inchi: 1S/C18H17N5O2/c1-3-25-17(24)13-5-4-12(2)15(10-13)23-18-21-7-6-14(22-18)16-11-19-8-9-20-16/h4-11H,3H2,1-2H3,(H,21,22,23)
    • InChI Key: RDHKUBKYWMBRCJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(C)=C(C=1)NC1N=CC=C(C2C=NC=CN=2)N=1)=O

Computed Properties

  • Exact Mass: 335.13822480g/mol
  • Monoisotopic Mass: 335.13822480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9Ų
  • XLogP3: 2.2

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